Ethyl 5,6,7,8-tetrahydroquinoline-6-carboxylate

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: ethyl 5,6,7,8-tetrahydroquinoline-6-carboxylate
• InChI: InChI=1S/C12H15NO2/c1-2-15-12(14)10-5-6-11-9(8-10)4-3-7-13-11/h3-4,7,10H,2,5-6,8H2,1H3
• InChI Key: NSTSMYDFEWOFAM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCC2=C(C1)C=CC=N2

Description

Ethyl 5,6,7,8-tetrahydroquinoline-6-carboxylate is a useful research compound. Its molecular formula is C12H15NO2 and its molecular weight is 205.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At 60° C., ethanol (250 mL) solution of 500 g of ethyl 4-cyclohexanecarboxylate is added to ethanol (2.5 L) solution of 376 mL of propargylamine and 29.2 g of sodium tetrachloroaurate(III) dihydrate, and stirred overnight with reflux. The insoluble solid substance was removed through filtration through Celite, and the solvent was evaporated off under reduced pressure. The residue was separated and purified through silica gel column chromatography (hexane/ethyl acetate=1/1) to obtain 555 g of ethyl 5,6,7,8-tetrahydroquinoline-6-carboxylate as a brown oily substance. The compound contained impurities.